1-(3-(Benzyloxy)phenyl)-2-methoxyethanone
Cat. No. B8713303
M. Wt: 256.30 g/mol
InChI Key: BVZAOWGEVHIZGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08030354B2
Procedure details
To a solution of methyl methoxyacetate (available from Aldrich) (0.48 mL, 4.8 mmol) in ether (20.0 mL) was added a 1.0 M solution of (3-(benzyloxy)phenyl)magnesium bromide in THF (available from Aldrich) (5.0 mL, 5.0 mmol) dropwise at −78° C. The mixture was warmed to room temperature overnight, quenched with 1 N HCl, and diluted with EtOAc. The organics were washed with water and brine, dried (MgSO4), and concentrated. The crude product was purified by silica gel flash chromatography (0-20% EtOAc/hexane) to afford 1-(3-(benzyloxy)phenyl)-2-methoxyethanone (0.17 g, 14%) as a pale yellow oil.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
14%
Identifiers
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REACTION_CXSMILES
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C[O:2][CH2:3][C:4]([O:6][CH3:7])=O.[CH2:8]([O:15][C:16]1[CH:17]=[C:18]([Mg]Br)[CH:19]=[CH:20][CH:21]=1)[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.C1COCC1>CCOCC>[CH2:8]([O:15][C:16]1[CH:21]=[C:20]([C:3](=[O:2])[CH2:4][O:6][CH3:7])[CH:19]=[CH:18][CH:17]=1)[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.48 mL
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Type
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reactant
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Smiles
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COCC(=O)OC
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[Compound]
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Name
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solution
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC=1C=C(C=CC1)[Mg]Br
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
|
Control Type
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AMBIENT
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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quenched with 1 N HCl
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ADDITION
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Type
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ADDITION
|
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Details
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diluted with EtOAc
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WASH
|
Type
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WASH
|
|
Details
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The organics were washed with water and brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude product was purified by silica gel flash chromatography (0-20% EtOAc/hexane)
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
C(C1=CC=CC=C1)OC=1C=C(C=CC1)C(COC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.17 g | |
| YIELD: PERCENTYIELD | 14% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
